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Compound of Interest

Compound Name: C22H24CIN5
Cat. No.: B12215020
Get Quote
\ J

Compound Class: Triazolobenzodiazepine Derivative (Pharmacological Probe) PubChem CID:
12612440

Executive Summary & Structural Context

As researchers in medicinal chemistry, we frequently encounter the C22H24CINs formula within
the optimization of GABAergic modulators or Platelet-Activating Factor (PAF) antagonists.
While multiple isomers exist, this guide focuses on the 8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-
a][1,4]benzodiazepine scaffold substituted with a diethylaminoethyl side chain.

Unlike simple characterization, this protocol emphasizes the detection of conformational
isomers common in fused diazepine rings and the specific ionization behavior of the basic
tertiary amine tail.

Core Structural Features[1]

» Scaffold: Fused tricyclic system (Triazole + Diazepine + Benzene).

o Key Substituents: 8-Chloro (provides distinct isotopic signature), 6-Phenyl ring (out-of-plane
twisting).
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e Functional Handle: Diethylaminoethyl chain at the C-1 position (dominates acid-base

properties).

Analytical Workflow Strategy

To ensure data integrity, we employ a self-validating workflow where Mass Spectrometry

establishes the elemental composition, and 2D-NMR confirms the regiochemistry of the triazole

fusion.

Crude C22H24ciNs | Purification Prep-HPLC m/z 394.17 HRMS (ESI+) Confirm CUN FTIR (ATR) ivi 1D/2D NMR
(0.1% Formic Acid) Isotope Pattern Check Functional Groups (DMSO-d6)

Elucidation

Validated Structure

Click to download full resolution via product page

Figure 1: Analytical workflow for the isolation and structural validation of
triazolobenzodiazepines.

Mass Spectrometry (MS) Profiling

Objective: Confirm molecular formula and analyze chlorine isotope distribution.

Experimental Protocol

« lonization: Electrospray lonization (ESI) in Positive Mode.
¢ Solvent: MeOH:Hz20 (50:50) + 0.1% Formic Acid.
o Rationale: The tertiary diethylamine nitrogen is highly basic (

), ensuring easy protonation

Data Interpretation

The presence of a single chlorine atom dictates a specific isotopic abundance pattern.
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Parameter Observed Value Theoretical Value Notes

High Resolution

Monoisotopic Mass 393.1720 Da 393.1720 Da

match (< 5 ppm error).

Protonated molecular
Base Peak [M+H]* 394.1793 394.1798 )

ion.

Signature of 35Cl and
Isotope Pattern 394 : 396 (3:1) 100% : 32% el

Cleavage of the
Fragment A 294.05 [M - E2NCH2CH2]* amino-ethyl side

chain.

Mechanistic Insight: The fragmentation is driven by Inductive cleavage at the C1-alkyl bond,
often yielding the stable tricyclic aromatic core cation (m/z ~294).

Infrared Spectroscopy (IR)

Objective: Identify key functional groups and verify the absence of N-H stretches (confirming

cyclization).

Experimental Protocol

» Method: Attenuated Total Reflectance (ATR) on neat solid.

¢ Resolution: 4 cmm1.

Spectral Assighments
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Frequency (cm™?)

Vibration Mode

Structural Assignment

Aromatic protons (Phenyl &

3050 - 3010 C-H Stretch (sp?) ]

Benzo rings).

Ethyl groups (Diethylamine
2970 - 2850 C-H Stretch (sp3) ) Yl groups ( Y

tail).

Imine character within the
1615 C=N Stretch ) ] )

Triazole/Diazepine core.
1580 C=C Stretch Aromatic skeletal vibrations.

) Mono-substituted phenyl ring

750 & 690 C-H Bending N

(6-position).

Aryl-Chloride bond (often
~1080 C-CI Stretch

obscured, check fingerprint).

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural solution. Solvent Choice:DMSO-de is preferred over CDCls to

prevent potential salt formation with trace acids and to solubilize the polar tricyclic core.

'H NMR Data (400 MHz, DMSO-de)

The spectrum is divided into three distinct zones: the Aromatic region, the Diazepine Ring

methylene, and the Aliphatic Side Chain.
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Mechanistic

Shift (6 ppm) Mult.[1] Integ. Assignment
Note

Deshielded by

ortho-Cl and
7.85 dd 1H H-7 (Benzo) ] )

triazole ring

current.

Overlapping
Phenyl (5H) + H- )
7.60 -7.35 m 7H aromatic
9/H-10
envelope.

) ] Critical: Often
H-4 (Diazepine

6.15 s (br) 2H broad due to ring
CH2) o
flipping at RT.
Linker methylene
N-CH2-CHz-
3.20 t 2H ) adjacent to
Triazole o
aromatic ring.
Methylene
2.85 t 2H Et2N-CH2-CH:2 adjacent to
amine.
Ethyl grou
2.55 q 4H N-(CH2CHs)2 yiarotp
methylenes.
Terminal methyl
0.95 t 6H N-(CH2CHs)2

groups.

Senior Scientist Note on Conformational Mobility: The methylene protons at position 4
(diazepine ring) often appear as a broad singlet at room temperature. Upon cooling to -20°C,
this signal may split into an AB system (

Hz) as the ring flip freezes into a stable boat conformation.

13C NMR Key Shifts (100 MHz)

e 165.0 ppm: C-6 (Imine carbon, attached to Phenyl).

e 155.0 ppm: Triazole ring carbons.
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e 130.0 - 127.0 ppm: Aromatic carbons.

e 48.0 ppm: Diethylamine methylenes.

e 11.5 ppm: Terminal methyls.

Connectivity Logic (HMBC)

To confirm the side chain is at Position 1 (Triazole) and not Position 4:

o HMBC Correlation: Look for a cross-peak between the linker methylene protons (

3.20) and the Triazole quaternary carbon (
~150-155).

e Absence: No correlation should be seen between these protons and the C=N imine carbon (

165).

Structural Validation Diagram

The following diagram illustrates the connectivity logic used to confirm the structure based on
the spectral data above.

Triazolo-Benzodiazepine Core
(Confirmed by MS m/z 294 fragment)

Substituent Check \Attachment

Isotope Pattern 3:1 Diethylaminoethyl Tail
(Confirms 8-Chloro) (Confirmed by Aliphatic NMR)

HMBC: Linker CH2 -> Triazole C
(Confirms Regiochemistry)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12215020/docs?utm_src=pdf-body-img#technical-guide-structural-elucidation-spectroscopic-profiling-of-c-h-cln
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12215020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Logical framework for confirming the C22H24CIN5 isomer structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. sphinxsai.com [sphinxsai.com]

 To cite this document: BenchChem. [Technical Guide: Structural Elucidation & Spectroscopic
Profiling of C22H24CINs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12215020/docs#technical-guide-structural-
elucidation-spectroscopic-profiling-of-c-h-cin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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